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CAS No.: 954225-35-5
Cat. No.: B1343720
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Chemical Identity, Nomenclature, and Application Protocols

Executive Summary

2-(Bromomethyl)-5-fluoropyridine (CAS: 954225-35-5) is a specialized fluorinated
heterocyclic building block used extensively in medicinal chemistry for the introduction of the 5-
fluoro-2-picolyl motif.[1][2][3][4][5][6] It serves as a critical electrophile in nucleophilic
substitution reactions, enabling the synthesis of complex pharmacophores such as caspase-3
inhibitors and novel piperidine derivatives.[3]

Critical Researcher Alert: This compound is frequently confused with its aryl bromide isomer, 2-
Bromo-5-fluoropyridine (CAS: 41404-58-4).[3] These two compounds have distinct reactivities
—alkyl alkylation vs. palladium-catalyzed coupling—and are not interchangeable.[3] This guide
provides the definitive nomenclature and identification protocols to ensure experimental
integrity.

Chemical Identity & Nomenclature
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To facilitate accurate database searching and procurement, the following table consolidates all
valid synonyms and identifiers.

Standardized Nomenclature Table

Identifier Type Value /| Synonym Context

] 2-(Bromomethyl)-5-
Primary Name o IUPAC / Preferred
fluoropyridine

CAS Number 954225-35-5 Free Base (Standard)
CAS Number (Salt) 1186194-88-6 Hydrobromide Salt (HBr)
) 5-Fluoro-2- ) )

Alternative Name o Inverted indexing
(bromomethyl)pyridine

Vernacular Name 5-Fluoro-2-picolyl bromide Common lab usage

Chemical Formula CeHsBrFN Free Base

Molecular Weight 190.01 g/mol Free Base

SMILES FC1=CN=C(CBr)C=C1 Chemoinformatics
DHRBYHMHVAACEU- ] N

InChl Key Unique Identifier

UHFFFAOYSA-N

The "Isomer Trap": Structural Distinction

Researchers must distinguish the target alkyl bromide from the aryl bromide. The diagram
below visualizes this critical difference to prevent procurement errors.

TARGET MOLECULE

Radical Bromination 2-(Bromomethyl)-5-fluoropyridine DIFFERENT SPECIES
CAS: 954225-35-5 .
w Reactivity: Nucleophilic Substitution (SN2) (Do Not Substitute)
Precursor Direct Bromination COMMON CONFUSION

5-Fluoro-2-methylpyridine (Different Conditions) 2-Bré):1§-i—]ljl:grggldlne

Reactivity: Suzuki/Buchwald Coupling

Click to download full resolution via product page
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Figure 1: Structural and reactive distinction between the target alkyl bromide and its aryl
bromide isomer.

Synthetic Utility & Applications

2-(Bromomethyl)-5-fluoropyridine is primarily utilized as a benzylic-type electrophile.[3] The
electron-deficient pyridine ring, combined with the 5-fluoro substituent, modulates the
lipophilicity and metabolic stability of the resulting drug candidates.[3]

Key Reaction Pathways|[3]

o N-Alkylation: Reaction with secondary amines to form tertiary amines (e.g., piperidine
derivatives).[3]

e O-Alkylation: Reaction with phenols or alcohols to form ether linkages.[3]

o C-Alkylation: Reaction with enolates or active methylene compounds.[3]

Case Study: Caspase-3 Inhibitor Synthesis

In the development of N-benzylisatinsulfonamides, this intermediate is used to introduce the
fluoropyridine moiety, which enhances potency and selectivity compared to non-fluorinated
analogs [1].[3]

Handling & Safety Protocols

As a picolyl bromide derivative, this compound exhibits lachrymatory properties similar to
benzyl bromide.[3] It is also a potent skin and eye irritant.[3]

Safety Data Sheet (SDS) Summary

e Signal Word: DANGER
e Hazard Statements:
o H314: Causes severe skin burns and eye damage.[3]

o H335: May cause respiratory irritation.[3]
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o Storage: Store at 2—8°C (Refrigerate). Moisture sensitive; store under inert gas
(Argon/Nitrogen) to prevent hydrolysis to the alcohol.[3]

Recommended Handling Workflow

e Engineering Controls: Always handle inside a functioning chemical fume hood.
o PPE: Wear double nitrile gloves, safety goggles, and a lab coat.[3]

¢ Quenching: Quench excess reagent with an aqueous solution of ammonium chloride or
dilute sodium hydroxide.[3]

Procurement Strategy

When sourcing this compound, vendors may list it under varying names. Use the following logic
to verify the product:

o Search by CAS: Prioritize 954225-35-5 (Free base) or 1186194-88-6 (HBr salt).[3]

» Verify Structure: Ensure the bromine is on a methyl group (-CH2Br), not directly on the ring.

[3]

o Purity Check: Commercial purity is typically 95-97%.[3] For strict SAR studies, re-purification
via silica gel chromatography (Hexanes/EtOAc gradient) is recommended as these alkyl
halides degrade over time.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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